Cas no 1804383-48-9 (2-Bromo-4-chloro-3-nitrotoluene)

• Product Name: 2-Bromo-4-chloro-3-nitrotoluene
• CAS No: 1804383-48-9
• MF: C₇H₅BrClNO₂
• MW: 250.477100133896
• CID: 5002865
• Update Time: 2025-05-20

2-Bromo-4-chloro-3-nitrotoluene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-chloro-3-nitrotoluene

• Inchi： 1S/C7H5BrClNO2/c1-4-2-3-5(9)7(6(4)8)10(11)12/h2-3H,1H3
• InChI Key： FZQNUVXPODGQKX-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CC=1C)Cl)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 185
• XLogP3: 3.4
• Topological Polar Surface Area: 45.8

Additional information on 2-Bromo-4-chloro-3-nitrotoluene

Chemical Profile of 2-Bromo-4-chloro-3-nitrotoluene (CAS No. 1804383-48-9)

2-Bromo-4-chloro-3-nitrotoluene, identified by its Chemical Abstracts Service (CAS) number 1804383-48-9, is a halogenated aromatic compound that has garnered significant attention in the field of organic synthesis and pharmaceutical research. This compound belongs to the class of nitroaromatics, which are widely studied for their diverse applications in medicinal chemistry, agrochemicals, and material science. The presence of both bromine and chlorine substituents on the toluene backbone enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The structural features of 2-Bromo-4-chloro-3-nitrotoluene make it a versatile building block for the development of novel chemical entities. The nitro group introduces a polar region that can participate in hydrogen bonding and other interactions with biological targets, while the bromine and chlorine atoms provide sites for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl systems, which are prevalent in many pharmacologically active compounds.

In recent years, there has been a surge in research focused on halogenated nitroaromatics due to their potential as pharmacophores. For instance, studies have demonstrated that compounds incorporating both bromine and chlorine substituents can exhibit enhanced binding affinity to certain enzyme targets. This has led to the exploration of 2-Bromo-4-chloro-3-nitrotoluene as a precursor in the synthesis of kinase inhibitors, which play a crucial role in treating cancers and inflammatory diseases. The nitro group's ability to modulate electronic properties also makes it an attractive feature for tuning the pharmacokinetic profiles of drug candidates.

One notable application of 2-Bromo-4-chloro-3-nitrotoluene is in the development of antimicrobial agents. The halogen atoms contribute to the compound's lipophilicity, facilitating membrane penetration, while the nitro group can engage in redox reactions with microbial enzymes. Recent publications have highlighted its utility in generating libraries of derivatives for high-throughput screening against resistant bacterial strains. The structural diversity introduced by bromine and chlorine substitution allows for fine-tuning of activity against specific pathogens without compromising overall efficacy.

The synthesis of 2-Bromo-4-chloro-3-nitrotoluene typically involves multi-step organic transformations starting from commercially available toluene derivatives. The introduction of bromine and chlorine at specific positions requires careful selection of reagents and reaction conditions to achieve high regioselectivity. Advances in catalytic systems have enabled more efficient and sustainable routes to this compound, aligning with green chemistry principles. For example, palladium-catalyzed cross-coupling reactions have been optimized to minimize waste and improve yields.

From a computational chemistry perspective, 2-Bromo-4-chloro-3-nitrotoluene serves as an excellent model system for studying electronic effects and steric interactions in aromatic compounds. Molecular modeling studies have revealed insights into how the halogen substituents influence the compound's reactivity and binding modes. These findings are not only relevant for drug design but also extend to understanding environmental fate and toxicity profiles. The ability to predict properties such as solubility and metabolic stability using computational methods is invaluable for optimizing synthetic routes.

The pharmaceutical industry continues to leverage 2-Bromo-4-chloro-3-nitrotoluene as a key intermediate in late-stage functionalization strategies. By employing directed ortho-metalation or radical-based approaches, chemists can introduce diverse functional groups with precision. This flexibility has led to the discovery of several lead compounds that are currently undergoing preclinical evaluation for neurological disorders and metabolic diseases. The nitroaromatic core remains a cornerstone in medicinal chemistry due to its proven track record in generating bioactive molecules.

In conclusion, 2-Bromo-4-chloro-3-nitrotoluene (CAS No. 1804383-48-9) exemplifies the importance of structurally complex intermediates in modern chemical research. Its unique combination of substituents provides unparalleled opportunities for molecular diversification, making it indispensable in both academic laboratories and industrial settings. As synthetic methodologies continue to evolve, compounds like this will undoubtedly play an even more significant role in accelerating the discovery and development of novel therapeutics.